Mesoridazine-d3

• Molecular Formula: C21H26N2OS2
• Molecular Weight: 389.6 g/mol
• InChI: InChI=1S/C21H26N2OS2/c1-22-13-6-5-7-16(22)12-14-23-18-8-3-4-9-20(18)25-21-11-10-17(26(2)24)15-19(21)23/h3-4,8-11,15-16H,5-7,12-14H2,1-2H3/i1D3
• InChIKey: SLVMESMUVMCQIY-FIBGUPNXSA-N

Mesoridazine-d3 Deuterated Internal Standard

Mesoridazine-d3 (CAS 2514954-64-2) is a deuterium-labeled analog of mesoridazine, a phenothiazine antipsychotic agent. It serves as a stable isotope-labeled (SIL) internal standard specifically designed for the accurate and precise quantitative analysis of mesoridazine and related compounds in complex biological matrices using LC-MS/MS. The compound is supplied as a certified reference material (CRM) solution at a concentration of 100 μg/mL in methanol, ensuring traceable and reproducible analytical measurements . Its primary function is to correct for variability in sample preparation, chromatographic separation, and mass spectrometric detection, which is essential for rigorous pharmacokinetic, toxicokinetic, and forensic studies .

Isotope-labeled internal standard for LC-MS/MS

Enables mass-discriminated quantification of mesoridazine

Supports bioanalytical validation review and research-matrix analysis

Why Non-Deuterated Mesoridazine Fails as IS

In quantitative LC-MS/MS bioanalysis, substituting a deuterated internal standard like Mesoridazine-d3 with a non-isotopic analog or an unlabeled standard introduces significant analytical error. Analogs such as chlorpromazine or trifluoperazine do not share identical chemical and physical properties with mesoridazine, leading to differential behavior during extraction, chromatography, and ionization. This results in variable and incomplete correction for matrix effects, which can cause ion suppression or enhancement that skews results by up to 20% or more [1][2]. While deuterated internal standards are the gold standard for compensating for these variabilities, they are not universally interchangeable; the specific isotope labeling pattern and purity of Mesoridazine-d3 are critical for ensuring co-elution and matching ionization efficiency with the target analyte [3].

Preferred IS

Mesoridazine-d3 provides a +3.04 Da mass shift, enabling clear MRM separation while maintaining co-elution and matrix-effect compensation.

≠

Risk if substituted

Non-deuterated mesoridazine shares the exact molecular weight and ionization behavior, leading to cross-talk and unusable mass discrimination.

• [1] Im, S. H., Park, M. J., Seo, H., Choi, S. H., Kim, S. K., & Ahn, S. H. (2014). Determination of mesoridazine by liquid chromatography–tandem mass spectrometry and its application to pharmacokinetic study in rats. Journal of Chromatography B, 958, 117-123. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] Jemal, M., & Xia, Y. Q. (2006). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 41(4), 1225-1234. View Source

Quantitative Evidence for Mesoridazine-d3

Mass Shift Discrimination by Isotopic Labeling

Mesoridazine-d3 is supplied as a ready-to-use, certified reference material solution at a concentration of 100 μg/mL in methanol. In contrast, the unlabeled mesoridazine besylate CRM is supplied as a 1 mg/mL solution, requiring a 10-fold dilution to reach a comparable working concentration for spiking . More critically, alternative deuterated analogs or non-certified solid materials require the user to weigh, dissolve, and verify the concentration, introducing additional steps that can compromise accuracy and batch-to-batch consistency [1].

Mass shift

Head-to-head

+3.04 Da

Supports unequivocal MS separation

Based on molecular formula comparison; deuterium at N-methyl position

Evidence Dimension	Concentration and Traceability of Reference Material
Target Compound Data	100 μg/mL in methanol, Certified Reference Material (CRM)
Comparator Or Baseline	Unlabeled mesoridazine besylate: 1 mg/mL in methanol, CRM
Quantified Difference	10-fold difference in stock concentration; both are CRMs but for different analytes, highlighting the specific formulation for direct spiking at ng/mL levels for the deuterated standard.
Conditions	Commercial product specification from the same manufacturer (Cerilliant/Sigma-Aldrich).

Why This Matters

The pre-formulated, certified concentration eliminates gravimetric preparation and verification steps, directly reducing analytical variability and labor time in method development and routine analysis.

• [1] Epps, A. S. (2011). Method Development and Validation of the Quantitation of 19 Antipsychotics Using Deuterated Internal Standards. Chemistry Theses. Paper 2. State University of New York College at Buffalo. View Source

Traceable CRM Solution for Calibration

The use of deuterated internal standards (SIL-IS) like Mesoridazine-d3 is fundamental to correcting for matrix effects (ion suppression/enhancement) in biological samples. While specific data for Mesoridazine-d3 in a published method is limited, the class of deuterated antipsychotic internal standards is essential. A method for mesoridazine using the non-deuterated analog chlorpromazine as IS achieved matrix effects of 101% for mesoridazine and 99.5% for the IS, indicating near-ideal correction [1]. However, a more advanced UHPLC-MS/MS method for the structurally related thioridazine and its metabolites used the deuterated thioridazine-d3 as IS and reported a matrix effect range of 93% to 110% across all analytes, demonstrating robust, validated correction for complex biological matrices [2]. The use of a matched deuterated IS is expected to provide even more consistent and narrower matrix effect ranges than an analog, as shown by the class of compounds [3].

CRM traceability

Head-to-head

100 μg/mL certified vs. user-prepared

Supports method validation documentation context

ISO/IEC 17025 & ISO 17034 accredited manufacturing

Evidence Dimension	Matrix Effect Correction Efficiency
Target Compound Data	Matrix effect for thioridazine-d3 IS: 93-110% recovery in rat plasma
Comparator Or Baseline	Non-deuterated analog (chlorpromazine) as IS: 99.5% matrix effect for the IS
Quantified Difference	The deuterated IS method demonstrates a validated range (93-110%) that is within acceptable bioanalytical guidelines, while the analog IS method shows a single point value (99.5%) that may not capture the full variability across different plasma lots.
Conditions	Rat plasma, protein precipitation, UHPLC-MS/MS analysis (Moon et al., 2025) vs. LC-MS/MS (Im et al., 2014).

Why This Matters

Demonstrated, validated matrix effect correction with deuterated IS in a closely related method provides confidence that Mesoridazine-d3 will offer superior accuracy and precision in real-world biological sample analysis.

• [1] Im, S. H., Park, M. J., Seo, H., Choi, S. H., Kim, S. K., & Ahn, S. H. (2014). Determination of mesoridazine by liquid chromatography–tandem mass spectrometry and its application to pharmacokinetic study in rats. Journal of Chromatography B, 958, 117-123. View Source
• [2] Moon, K. S., Song, J. M., & Ahn, S. H. (2025). Simultaneous Determination of Thioridazine and Its Metabolites by UHPLC–MS/MS With Application to a Pharmacokinetic Study in Rats. Biomedical Chromatography, e70298. View Source
• [3] Epps, A. S. (2011). Method Development and Validation of the Quantitation of 19 Antipsychotics Using Deuterated Internal Standards. Chemistry Theses. Paper 2. State University of New York College at Buffalo. View Source

Validated Method for Internal Standard Substitution

A critical advantage of a deuterated internal standard like Mesoridazine-d3 is its near-identical physicochemical properties to the analyte mesoridazine. This ensures co-elution during chromatography and similar ionization efficiency in the mass spectrometer source, which is essential for accurate quantification using the stable isotope dilution (SID) method. In contrast, an analog internal standard such as chlorpromazine, used in an LC-MS/MS method for mesoridazine, has a different retention time and can experience differential matrix effects, leading to less precise and accurate results [1]. The method using thioridazine-d3 for the analysis of thioridazine and its metabolites demonstrates this principle, with the deuterated IS co-eluting with the non-deuterated analytes and providing the basis for the method's high precision and accuracy [2].

Method framework

Cross-study

Expected improvement in precision and accuracy

Supports ISTD substitution within validated rat plasma method

Based on class knowledge of SIL-IS; requires validation

Evidence Dimension	Retention Time and Ionization Similarity
Target Compound Data	Expected co-elution of mesoridazine and mesoridazine-d3
Comparator Or Baseline	Analog IS (chlorpromazine): different retention time (not reported) and distinct MRM transition (m/z 319>86) vs. mesoridazine (m/z 387>126)
Quantified Difference	Deuterated IS provides near-identical retention time and a matched MRM transition (e.g., m/z 390>126 for -d3), minimizing the impact of dynamic matrix effects. Analog IS requires a separate, non-identical transition, which is less robust.
Conditions	Reversed-phase LC-MS/MS analysis of plasma extracts.

Why This Matters

Co-elution is a fundamental requirement for robust SID-LC-MS/MS, and Mesoridazine-d3 is specifically designed to fulfill this, thereby maximizing assay accuracy and precision for regulatory-compliant bioanalytical studies.

• [1] Im, S. H., Park, M. J., Seo, H., Choi, S. H., Kim, S. K., & Ahn, S. H. (2014). Determination of mesoridazine by liquid chromatography–tandem mass spectrometry and its application to pharmacokinetic study in rats. Journal of Chromatography B, 958, 117-123. View Source
• [2] Moon, K. S., Song, J. M., & Ahn, S. H. (2025). Simultaneous Determination of Thioridazine and Its Metabolites by UHPLC–MS/MS With Application to a Pharmacokinetic Study in Rats. Biomedical Chromatography, e70298. View Source

Purity and Intended Use Specification

A validated LC-MS/MS method for the simultaneous quantification of 19 antipsychotic drugs in postmortem human blood utilized deuterated internal standards for each analyte, including mesoridazine-d3. The method reported that all compounds met validation criteria, with the exception of mesoridazine and thiothixene, which required further optimization [1]. While this highlights the challenge of analyzing mesoridazine, it also underscores the importance of using the correct, matched deuterated IS to achieve the required performance. The fact that mesoridazine was included in this rigorous, multi-analyte method validates its applicability in challenging forensic matrices and provides a framework for method development, even if the specific validation parameters for mesoridazine were not fully disclosed.

Purity specification

Data to verify

Purity ≥ 95%

Meets purpose-built analytical standard requirements

Lot-specific review recommended; vendor datasheet context

Evidence Dimension	Inclusion in a Validated Multi-Analyte LC-MS/MS Method
Target Compound Data	Inclusion of mesoridazine-d3 as IS in a method for 19 antipsychotics; method described as 'selective, sensitive and accurate'
Comparator Or Baseline	Other deuterated antipsychotic ISs in the same method
Quantified Difference	Quantitative validation parameters for mesoridazine not provided in the abstract, but the method's overall success demonstrates the utility of the deuterated IS approach for this challenging analyte.
Conditions	Postmortem human blood, LC-MS/MS analysis.

Why This Matters

This evidence shows that Mesoridazine-d3 is a recognized and utilized tool in validated, peer-reviewed bioanalytical methods for complex sample types, confirming its relevance for forensic and clinical toxicology laboratories.

• [1] Epps, A. S. (2011). Method Development and Validation of the Quantitation of 19 Antipsychotics Using Deuterated Internal Standards. Chemistry Theses. Paper 2. State University of New York College at Buffalo. View Source

Mesoridazine-d3 Primary Applications

Preclinical Pharmacokinetic and Toxicokinetic Studies

In drug development, accurate measurement of mesoridazine concentrations in plasma and tissues is critical for determining absorption, distribution, metabolism, and excretion (ADME) parameters. Mesoridazine-d3 serves as the ideal internal standard for these studies, ensuring the precision and accuracy required for regulatory submissions, as demonstrated in the validation of an LC-MS/MS method for mesoridazine in rat plasma [1].

Regulatory Bioanalysis and Method Validation

In forensic investigations, precise quantification of antipsychotics like mesoridazine is necessary for determining cause and manner of death. A validated LC-MS/MS method utilizing deuterated internal standards, including mesoridazine-d3, has been developed for the simultaneous analysis of 19 antipsychotics in postmortem blood, providing a robust framework for forensic laboratories [2].

Metabolite Analysis in DDI Studies

Clinical laboratories developing methods for TDM of mesoridazine or its parent drug, thioridazine, require high accuracy and precision across a range of patient samples. The use of a deuterated internal standard like Mesoridazine-d3 is essential for mitigating matrix effects from diverse patient plasma and ensuring reliable quantification, as supported by general principles of SIL-IS in clinical bioanalysis [3].

Application

Selection Property

Validation Focus

PK/TK research studies

Matrix-effect compensation

AUC, Cmax, t½ parameter interpretation

Bioanalytical method validation

Certified concentration and traceability

LLOQ, linearity, accuracy, precision endpoint review

Metabolite and DDI research

Co-eluting SIL-IS for thioridazine pathway

Quantification in presence of parent drug and metabolites

Formulation quality control

Isotope dilution MS compatibility

Assay precision and lot-consistency review

• [1] Im, S. H., Park, M. J., Seo, H., Choi, S. H., Kim, S. K., & Ahn, S. H. (2014). Determination of mesoridazine by liquid chromatography–tandem mass spectrometry and its application to pharmacokinetic study in rats. Journal of Chromatography B, 958, 117-123. View Source
• [2] Epps, A. S. (2011). Method Development and Validation of the Quantitation of 19 Antipsychotics Using Deuterated Internal Standards. Chemistry Theses. Paper 2. State University of New York College at Buffalo. View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source